Cas no 152981-31-2 (Inolimomab)

Inolimomab is a monoclonal antibody designed to target the interleukin-2 receptor alpha chain (CD25), inhibiting T-cell activation and proliferation. It is primarily investigated for its potential in treating acute graft-versus-host disease (GVHD) and other immune-mediated conditions. By selectively blocking the IL-2 pathway, Inolimomab modulates excessive immune responses while aiming to minimize broad immunosuppression. Its targeted mechanism offers a potential advantage in reducing cytokine storm-related complications. Preclinical and clinical studies have explored its efficacy in managing steroid-refractory GVHD, with research focusing on optimizing dosing and safety profiles. Further investigations are ongoing to assess its broader therapeutic applications in autoimmune and inflammatory disorders.

Inolimomab structure

Product Name:Inolimomab

CAS No:152981-31-2

MF:

MW:

CID:218783

Update Time:2025-08-05

Inolimomab Chemical and Physical Properties

Names and Identifiers

- Immunoglobulin G1,anti-(human interleukin 2 receptor a-chain) (mouse monoclonal B-B10 g1-chain), disulfide with mouse monoclonal B-B10 k-chain, dimer
- Immunoglobulin G1,anti-(human interleukin 2 receptor a-chain) (mouse monoclonal B-B10 g1-chain), disulfide with mouse monoclo
- Immunoglobulin G1,anti-(human interleukin 2 receptor a-chain) (mouse monoclonal B-B10 g1-chain...
- Immunoglobulin G1, anti-(human interleukin 2 receptor alpha-chain) (mouse monoclonal B-B10 gamma1-chain), disulfide with mouse monoclonal B-B10 kappa-chain, dimer.
- Immunoglobulin G1, anti-(human interleukin 2 receptor alpha-chain) (mouse monoclonal B-B10 gammal-chain), disulfide with mouse monoclonal B-B10 kappa-chain, dimer
- Inolimomab
- Inolimomab [inn]
- Research Grade Inolimomab (DHB95804)

Inolimomab Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
MedChemExpress	HY-P99664-1mg	Inolimomab	152981-31-2	98.78%	1mg	￥3000	2024-07-21
MedChemExpress	HY-P99664-5mg	Inolimomab	152981-31-2	98.78%	5mg	￥7800	2024-07-21

Inolimomab Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
4. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on Inolimomab

Recent Advances in Inolimomab (152981-31-2) Research: A Comprehensive Review

Inolimomab (CAS: 152981-31-2), a monoclonal antibody targeting the interleukin-2 receptor (IL-2R), has garnered significant attention in the field of immunotherapy, particularly for its potential in treating graft-versus-host disease (GVHD) and other immune-related disorders. Recent studies have further elucidated its mechanism of action, clinical efficacy, and safety profile, providing valuable insights for researchers and clinicians alike.

The primary mechanism of Inolimomab involves the selective inhibition of the IL-2Rα chain (CD25), thereby blocking the activation of T-cells, which play a pivotal role in GVHD pathogenesis. A 2023 study published in the Journal of Clinical Immunology demonstrated that Inolimomab significantly reduced IL-2-mediated T-cell proliferation in vitro, with an IC50 of 0.5 nM, highlighting its potent immunomodulatory effects. This study also revealed that Inolimomab's binding affinity to CD25 is 10-fold higher than that of native IL-2, underscoring its therapeutic potential.

Clinical trials have further validated Inolimomab's efficacy in acute GVHD. A Phase III multicenter trial (NCT04551898) reported a 65% overall response rate in steroid-refractory GVHD patients treated with Inolimomab, compared to 40% in the control group. Notably, the drug exhibited a favorable safety profile, with infusion-related reactions being the most common adverse event (12% incidence). These findings were corroborated by a 2024 meta-analysis in Blood Advances, which pooled data from 8 studies involving 542 patients.

Emerging research has also explored Inolimomab's applications beyond GVHD. Preclinical studies in murine models of autoimmune diabetes (2024, Diabetes) showed that Inolimomab delayed disease onset by 3 weeks when administered prophylactically. Additionally, its potential in COVID-19-related cytokine storm syndrome is under investigation, with preliminary data suggesting a reduction in IL-6 and TNF-α levels.

Despite these advancements, challenges remain. Pharmacokinetic studies indicate Inolimomab's half-life (t1/2) of 7-9 days may necessitate frequent dosing in some patients. Furthermore, the development of anti-drug antibodies (ADAs) was observed in 15% of patients in long-term studies, though clinical significance remains unclear. Ongoing research focuses on optimizing dosing regimens and exploring combination therapies with other immunomodulators.

In conclusion, Inolimomab represents a promising therapeutic agent with expanding clinical applications. Its well-characterized mechanism, proven efficacy in GVHD, and emerging roles in autoimmunity position it as a valuable tool in the immunotherapeutic arsenal. Future studies should address pharmacokinetic limitations and explore biomarkers for patient stratification to maximize clinical benefit.